Cas no 1251571-07-9 (N-(4-ethylphenyl)-3-methyl-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(4-ethylphenyl)-3-methyl-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251571-07-9
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 6460636
• PubChem ID: 49665057
• Update Time: 2025-07-30

N-(4-ethylphenyl)-3-methyl-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-3-methyl-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• F3406-7416
• AKOS021804035
• N-(4-ethylphenyl)-3-methyl-N-(2-methylbenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• 1251571-07-9
• CHEMBL4545505
• N-(4-ethylphenyl)-3-methyl-N-[(2-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-(4-ethylphenyl)-3-methyl-N-(2-methylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• Inchi： 1S/C23H24N4O2S/c1-4-19-11-13-21(14-12-19)27(16-20-9-6-5-8-17(20)2)30(28,29)22-10-7-15-26-18(3)24-25-23(22)26/h5-15H,4,16H2,1-3H3
• InChI Key： WPROLZJLIZXKNO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN2C(C)=NN=C21)(N(C1C=CC(CC)=CC=1)CC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 420.16199719g/mol
• Monoisotopic Mass: 420.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides